Cas no 1150618-50-0 (1-(1-methylethyl)-1H-Imidazole-4-carboxylic acid methyl ester)

• Product Name: 1-(1-methylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
• CAS No: 1150618-50-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1099858
• PubChem ID: 20769004
• Update Time: 2025-04-20

1-(1-methylethyl)-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
• methyl 1-propan-2-ylimidazole-4-carboxylate
• 1-isopropyl-1H-imidazole-4-carboxylic acid methyl ester
• A803364
• FT-0652444
• KB-202630
• methyl 1-isopropyl-1H-imidazole-4-carboxylate
• SBB069308
• SureCN1829517
• 1-propan-2-yl-4-imidazolecarboxylic acid methyl ester
• AKOS015918584
• DB-319789
• Methyl 1-(propan-2-yl)-1H-imidazole-4-carboxylate
• DTXSID20609695
• 1150618-50-0
• FPISVJZHEXEKFZ-UHFFFAOYSA-N
• 1H-Imidazole-4-carboxylic acid, 1-(1-methylethyl)-, methyl ester
• METHYL 1-ISOPROPYLIMIDAZOLE-4-CARBOXYLATE
• SCHEMBL1829517

• Inchi： 1S/C8H12N2O2/c1-6(2)10-4-7(9-5-10)8(11)12-3/h4-6H,1-3H3
• InChI Key： FPISVJZHEXEKFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C=N1)C(C)C)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles